Cas no 6835-13-8 (N-(n-Octyl)-n-pentylamine)

• Product Name: N-(n-Octyl)-n-pentylamine
• CAS No: 6835-13-8
• MF: C₁₃H₂₉N
• MW: 199.376064062119
• CID: 85767
• PubChem ID: 20069586
• Update Time: 2025-09-25

N-(n-Octyl)-n-pentylamine Chemical and Physical Properties

Names and Identifiers

• N-(n-Octyl)-n-pentylamine
• N-(n-Amyl)-n-octylamine
• N-pentyloctan-1-amine
• Amyloctylamine
• I05-2923
• N-Octyl-N-pentylamine
• Octylamine,N-pentyl-(8CI)
• CS-0454905
• FT-0629304
• DTXSID50602098
• AKOS009024017
• SCHEMBL9801294
• 6835-13-8
• DTXCID80552855

• MDL： MFCD03093075
• Inchi： 1S/C13H29N/c1-3-5-7-8-9-11-13-14-12-10-6-4-2/h14H,3-13H2,1-2H3
• InChI Key： MKZYBVBFFWCQGK-UHFFFAOYSA-N
• SMILES： N(CCCCC)CCCCCCCC
• BRN： 7524567

Computed Properties

• Exact Mass: 199.23000
• Monoisotopic Mass: 199.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.4370
• PSA: 12.03000
• LogP: 4.51760
• Sensitiveness: Air Sensitive

N-(n-Octyl)-n-pentylamine Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：8
• PackingGroup：II
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines